4-fluoro-N-8-quinolinylbenzamide

• IUPAC Name: 4-fluoro-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C16H11FN2O/c17-13-8-6-12(7-9-13)16(20)19-14-5-1-3-11-4-2-10-18-15(11)14/h1-10H,(H,19,20)
• InChI Key: MJUMNSKVSKDCLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NC(=O)C3=CC=C(C=C3)F)N=CC=C2
• Molecular Formula: C16H11FN2O
• Molecular Weight: 266.27 g/mol

Description

4-fluoro-N-8-quinolinylbenzamide, also known as Compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a member of the quinoline family and has a molecular weight of 338.36 g/mol.

Mechanism of Action

The mechanism of action of 4-fluoro-N-8-quinolinylbenzamide 1 is not fully understood. However, studies have shown that it inhibits the activity of enzymes such as topoisomerase II and HDAC6, which are involved in DNA replication and protein degradation, respectively. In addition, it has been shown to disrupt the mitochondrial membrane potential, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects
4-fluoro-N-8-quinolinylbenzamide 1 has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria, and inhibit the growth of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-fluoro-N-8-quinolinylbenzamide 1 is its broad range of biological activities, which makes it a promising candidate for drug development. In addition, its relatively simple synthesis method and high yield make it an attractive target for further investigation.
However, there are also limitations associated with the use of 4-fluoro-N-8-quinolinylbenzamide 1 in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects on different biological systems. In addition, its potential toxicity and side effects need to be carefully evaluated before it can be used as a therapeutic agent.

Future Directions

There are several future directions for the research on 4-fluoro-N-8-quinolinylbenzamide 1. One area of interest is the development of derivatives of 4-fluoro-N-8-quinolinylbenzamide 1 with improved biological activities and reduced toxicity. Another area of interest is the investigation of its potential as a therapeutic agent for other diseases such as viral infections and autoimmune diseases. Furthermore, the development of more efficient synthesis methods for 4-fluoro-N-8-quinolinylbenzamide 1 could lead to its wider use in drug development.
Conclusion
In conclusion, 4-fluoro-N-8-quinolinylbenzamide 1 is a promising chemical compound that has potential applications in drug development. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-fluoro-N-8-quinolinylbenzamide 1 as a therapeutic agent.

Synthesis Methods

The synthesis of 4-fluoro-N-8-quinolinylbenzamide 1 involves the reaction of 4-fluoro-8-quinolinol with benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or toluene at room temperature, and the product is isolated through filtration and recrystallization. The yield of 4-fluoro-N-8-quinolinylbenzamide 1 is typically around 70%.

Scientific Research Applications

4-fluoro-N-8-quinolinylbenzamide 1 has been extensively studied for its potential applications in drug development. It has been shown to have anticancer, antimalarial, and antitubercular activities. In addition, it has been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.